Cas no 2580243-66-7 (Tert-butyl 2-amino-3-fluoro-5-methylbenzoate)

• Product Name: Tert-butyl 2-amino-3-fluoro-5-methylbenzoate
• CAS No: 2580243-66-7
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5662282
• PubChem ID: 165894029
• Update Time: 2025-05-23

Tert-butyl 2-amino-3-fluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27729331
• tert-butyl 2-amino-3-fluoro-5-methylbenzoate
• 2580243-66-7
• Tert-butyl 2-amino-3-fluoro-5-methylbenzoate

• Inchi： 1S/C12H16FNO2/c1-7-5-8(10(14)9(13)6-7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： ZPEGIBIJHQOGJR-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-fluoro-5-methylbenzoate

Tert-butyl 2-amino-3-fluoro-5-methylbenzoate: A Comprehensive Overview

Tert-butyl 2-amino-3-fluoro-5-methylbenzoate, with the CAS number 2580243-66-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of benzoic acid, featuring a tert-butyl ester group and a substituted aromatic ring with amino, fluoro, and methyl substituents. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The structure of tert-butyl 2-amino-3-fluoro-5-methylbenzoate is characterized by its aromatic ring, which serves as the central framework. The amino group (-NH₂) at position 2, the fluoro group (-F) at position 3, and the methyl group (-CH₃) at position 5 introduce unique electronic and steric effects. These substituents not only influence the physical properties of the compound but also play a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of such substituted benzoates in modulating pharmacokinetic profiles and enhancing bioavailability in drug candidates.

One of the key areas where tert-butyl 2-amino-3-fluoro-5-methylbenzoate has garnered attention is in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. For instance, the amino group can act as a hydrogen bond donor, which is essential for interactions with biological targets such as enzymes or receptors. Similarly, the fluoro group contributes to lipophilicity, enhancing the molecule's ability to cross cellular membranes. These properties make it an attractive candidate for drug delivery systems and targeted therapy.

Moreover, the tert-butyl ester group imparts stability to the molecule while also influencing its solubility characteristics. This feature is particularly advantageous in formulations requiring controlled release or sustained action. Recent advancements in nanotechnology have enabled researchers to incorporate such esters into biodegradable polymers, opening new avenues for drug delivery systems.

In addition to its pharmaceutical applications, tert-butyl 2-amino-3-fluoro-5-methylbenzoate has shown promise in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been investigated for their potential as semiconducting materials in organic field-effect transistors (OFETs). The substitution pattern on the aromatic ring significantly affects charge transport properties, making it a valuable component in designing high-performance electronic materials.

From a synthetic perspective, tert-butyl 2-amino-3-fluoro-5-methylbenzoate can be prepared through various routes, including nucleophilic aromatic substitution and esterification reactions. Recent studies have focused on optimizing these synthesis pathways to improve yield and purity while minimizing environmental impact. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, have been employed to enhance efficiency.

The spectroscopic properties of this compound are also of great interest. Techniques such as UV-vis spectroscopy and NMR have been used to study its electronic transitions and molecular conformation. These studies provide insights into its photophysical behavior, which is critical for applications in sensors and imaging agents.

In conclusion, tert-butyl 2-amino-3-fluoro-5-methylbenzoate stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers aiming to develop innovative solutions in drug design, electronic materials, and beyond.